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Compound Name: N-(Hydroxymethyl)acrylamide

Cat. No.: B1198764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(Hydroxymethyl)acrylamide (NHMA), also known as N-methylolacrylamide, is a

bifunctional monomer with reactive vinyl and hydroxymethyl groups.[1] This dual functionality

makes it a versatile crosslinking agent in various industrial applications, including textile

finishing.[2][3] When applied to textiles, particularly cellulosic fabrics like cotton, NHMA can

significantly enhance properties such as wrinkle resistance, durability, and hand feel.[2][4] It

achieves this by forming stable crosslinks with the polymer chains of the textile fibers.[2] This

document provides a detailed protocol for the application of NHMA in textile finishing,

summarizes key performance data, and outlines essential safety procedures.

Chemical Mechanism of Action
The primary mechanism of NHMA in textile finishing involves the formation of covalent bonds

with the hydroxyl groups of cellulose fibers under acidic conditions and heat. The

hydroxymethyl group of NHMA reacts with the hydroxyl groups on the cellulose chains, forming

ether linkages. This crosslinking creates a three-dimensional network within the fiber structure,

which imparts dimensional stability and resilience to the fabric.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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